Cas no 191986-91-1 (Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-)

Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel- structure
191986-91-1 structure
Product Name:Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-
CAS No:191986-91-1
MF:C7H14FNO2
MW:163.189965724945
CID:116110
Update Time:2024-01-24

Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,2-amino-4-fluoro-, (2R,4S)-rel-
    • Heptanoic acid, 2-amino-4-fluoro-, (R*,S*)- (9CI)
    • Inchi: 1S/C7H14FNO2/c1-2-3-5(8)4-6(9)7(10)11/h5-6H,2-4,9H2,1H3,(H,10,11)/t5-,6+/m1/s1
    • InChI Key: QFXLYPFHIHGWMF-RITPCOANSA-N
    • SMILES: C(O)(=O)[C@@H](N)C[C@H](F)CCC

Computed Properties

  • Exact Mass: 163.10092
  • Monoisotopic Mass: 163.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • PSA: 63.32
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